4-Methoxy-2,2-dimethylbutan-1-amine
Overview
Description
4-Methoxy-2,2-dimethylbutan-1-amine is a chemical compound with the CAS Number: 1266895-35-5 . It has a molecular weight of 131.22 and its IUPAC name is 4-methoxy-2,2-dimethyl-1-butanamine . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for 4-Methoxy-2,2-dimethylbutan-1-amine is 1S/C7H17NO/c1-7(2,6-8)4-5-9-3/h4-6,8H2,1-3H3 . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
1. Synthesis of Taurine Derivatives
4-Methoxy-2,2-dimethylbutan-1-amine has been utilized in the synthesis of taurine derivatives using a 'safety-catch' principle for protecting sulfonic acids. This method is applicable to a wide range of sulfonic acids and supports parallel synthesis techniques (Seeberger et al., 2007).
2. Preparation of Aminopyrylium Derivatives
Research shows the preparation of 4-aminopyrylium derivatives from secondary amines and 4-methoxy-2,6-dimethylpyrylium perchlorate. This process leads to a variety of chemical reactions, highlighting the compound's versatility (Allan et al., 1972).
3. Antifungal Activity of Derivatives
Studies have explored the antifungal effects of various derivatives of 4-methoxy-N,N-dimethylpyrimidin-2-amine, demonstrating their potential as antifungal agents (Jafar et al., 2017).
4. Microbial Synthesis of Chiral Amines
Microorganisms like Arthrobacter sp. KNK168 use 4-methoxy-2,2-dimethylbutan-1-amine for the asymmetric synthesis of chiral amines, highlighting its importance in biocatalysis (Iwasaki et al., 2005).
5. One-Pot Synthesis Techniques
The compound has been used in one-pot synthesis techniques, such as in the preparation of pyrrolidine-carbonitriles, indicating its role in efficient and environmentally friendly chemical synthesis (D’hooghe et al., 2009).
6. Organic Photocatalysis
4-Methoxy-2,2-dimethylbutan-1-amine is involved in organic photocatalysis, demonstrating its potential in light-driven chemical synthesis and transformations (Papageorgiou et al., 2000).
7. Solid Phase Organic Synthesis
This compound has applications in solid phase organic synthesis, offering a route to efficiently create complex organic molecules (Swayze, 1997).
8. Catalyst-Free Chemical Reactions
It plays a role in catalyst-free chemical reactions, suggesting its utility in simplifying synthetic pathways (Zhao et al., 2020).
9. Kinetics in Chemical Reactions
The compound is significant in studying the kinetics of chemical reactions with amines, providing insights into reaction mechanisms (Gesser et al., 1995).
10. Modification of Polymeric Materials
4-Methoxy-2,2-dimethylbutan-1-amine is used in the modification of polymeric materials, indicating its role in material science and engineering (Aly et al., 2015).
Safety And Hazards
properties
IUPAC Name |
4-methoxy-2,2-dimethylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-7(2,6-8)4-5-9-3/h4-6,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGWSTDYRCFOAGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCOC)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2,2-dimethylbutan-1-amine | |
CAS RN |
1266895-35-5 |
Source
|
| Record name | 4-methoxy-2,2-dimethylbutan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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